Cas no 1427363-52-7 (5-Bromo-6-fluoro-2-methyl-1H-indole)

• Product Name: 5-Bromo-6-fluoro-2-methyl-1H-indole
• CAS No: 1427363-52-7
• MF: C₉H₇BrFN
• MW: 228.06098484993
• CID: 5071192
• PubChem ID: 84691672
• Update Time: 2025-05-21

5-Bromo-6-fluoro-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoro-2-methyl-1H-indole
• BS-45533
• 1H-Indole, 5-bromo-6-fluoro-2-methyl-
• 1427363-52-7
• CS-0196782

• Inchi： 1S/C9H7BrFN/c1-5-2-6-3-7(10)8(11)4-9(6)12-5/h2-4,12H,1H3
• InChI Key： ZJSDBFRXIKNPOG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C=C(C)N2)F

Computed Properties

• Exact Mass: 226.97459 g/mol
• Monoisotopic Mass: 226.97459 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.8
• Molecular Weight: 228.06

Additional information on 5-Bromo-6-fluoro-2-methyl-1H-indole

5-Bromo-6-fluoro-2-methyl-1H-indole: A Comprehensive Overview

The compound 5-Bromo-6-fluoro-2-methyl-1H-indole (CAS No: 1427363-52-7) is a highly specialized indole derivative with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activities, making it a subject of extensive study in recent years.

Indole derivatives have long been recognized for their versatility in organic chemistry and pharmacology. The indole ring system, characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, serves as a foundational framework for numerous bioactive compounds. The introduction of substituents such as bromine and fluorine atoms, as well as methyl groups, further enhances the chemical diversity and functional properties of these derivatives.

In the case of 5-Bromo-6-fluoro-2-methyl-1H-indole, the strategic placement of substituents at specific positions on the indole ring significantly influences its chemical reactivity and biological activity. The bromine atom at position 5 and the fluorine atom at position 6 contribute to electronic effects that modulate the compound's reactivity, while the methyl group at position 2 introduces steric effects that influence its conformational flexibility.

Recent studies have highlighted the potential of 5-Bromo-6-fluoro-2-methyl-1H-indole in drug discovery efforts, particularly in the development of novel therapeutic agents targeting various diseases. For instance, research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory conditions such as arthritis and neurodegenerative diseases.

Moreover, indole derivatives like 5-Bromo-6-fluoro-2-methyl-1H-indole have shown remarkable activity in modulating cellular signaling pathways, including those involved in cancer progression. Preclinical studies have indicated that this compound can inhibit key enzymes and receptors associated with tumor growth and metastasis, thereby offering potential avenues for anticancer therapy.

The synthesis of 5-Bromo-6-fluoro-2-methyl-1H-indole involves a series of carefully optimized chemical reactions. Typically, the synthesis begins with the preparation of an appropriate indole precursor, followed by sequential introduction of bromine and fluorine substituents through electrophilic aromatic substitution or other suitable methods. The final step involves the introduction of the methyl group at position 2 via alkylation or acylation techniques.

Despite its promising properties, 5-Bromo-6-fluoro-2-methyl-1H-indole also poses certain challenges in terms of scalability and cost-effectiveness for large-scale production. Researchers are actively exploring alternative synthetic routes to enhance the efficiency and reduce the cost associated with its synthesis.

In conclusion, 5-Bromo-6-fluoro-2-methyl-1H-indole represents a valuable addition to the arsenal of indole derivatives with diverse applications in drug discovery and development. Its unique structural features and biological activities make it an attractive target for further research, particularly in areas such as inflammation management, cancer therapy, and antioxidant defense mechanisms.